Cas no 61844-62-0 (Benzylp-coumarate)
Benzylp-coumarate structure
Product Name:Benzylp-coumarate
CAS No:61844-62-0
MF:C16H14O3
MW:254.280564785004
CID:464791
PubChem ID:10083644
Update Time:2025-04-19
Benzylp-coumarate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-hydroxyphenyl)-, phenylmethyl ester, (2E)-
- Benzyl p-coumarate
- p-Coumaric acid benzyl ester
- SCHEMBL4501585
- RGZZCZQQPNJCPO-DHZHZOJOSA-N
- AKOS040761407
- CHEMBL1095574
- Phenylmethyl p-coumarate
- Benzyl trans-4-coumarate
- 61844-62-0
- (E)-Benzyl 3-(4-hydroxyphenyl)acrylate
- BDBM50362850
- benzyl-p-coumarate
- Benzyl 3-(4-Hydroxyphenyl)Acrylate
- benzyl (E)-p-coumarate
- Benzyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
- Benzylp-coumarate
-
- Inchi: 1S/C16H14O3/c17-15-9-6-13(7-10-15)8-11-16(18)19-12-14-4-2-1-3-5-14/h1-11,17H,12H2/b11-8+
- InChI Key: RGZZCZQQPNJCPO-DHZHZOJOSA-N
- SMILES: O(C(/C=C/C1C=CC(=CC=1)O)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 254.09432
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Powder
- PSA: 46.53
Benzylp-coumarate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Benzylp-coumarate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3496-1 mg |
Benzyl p-coumarate |
61844-62-0 | 1mg |
¥1475.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3496-1 ml * 10 mm |
Benzyl p-coumarate |
61844-62-0 | 1 ml * 10 mm |
¥ 2000 | 2024-07-20 | ||
| TargetMol Chemicals | TN3496-5 mg |
Benzyl p-coumarate |
61844-62-0 | 98% | 5mg |
¥ 1,900 | 2023-07-11 | |
| TargetMol Chemicals | TN3496-1 mL * 10 mM (in DMSO) |
Benzyl p-coumarate |
61844-62-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2000 | 2023-09-15 | |
| TargetMol Chemicals | TN3496-5mg |
Benzyl p-coumarate |
61844-62-0 | 5mg |
¥ 1900 | 2024-07-20 |
Benzylp-coumarate Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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